BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to the Safe
Handling of Trans-Anethole-d3

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Trans-Anethole-d3

Cat. No.: B12365212

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling procedures for Trans-
Anethole-d3. The information presented is compiled from various safety data sheets and
toxicological reports for the non-deuterated analogue, trans-anethole. It is a standard and
reasonable scientific assumption that the deuteration in Trans-Anethole-d3 does not
significantly alter its chemical reactivity or toxicological profile for the purposes of general safety
and handling. This document is intended to supplement, not replace, official Safety Data
Sheets (SDS) and institutional safety protocols.

Chemical and Physical Properties

Trans-Anethole-d3 is the deuterated form of trans-anethole, a naturally occurring
phenylpropene derivative.[1] While specific experimental data for the deuterated compound is
limited, the physical and chemical properties are expected to be very similar to those of trans-
anethole.
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Property Value Source
Molecular Formula C10H9D30 [2]
Molecular Weight 151.22 g/mol [2]
Clear, colorless to pale yellow
Appearance liquid or solid with a low [31[4]
melting point.
Characteristic sweet, anise-like
Odor
odor.
Melting Point 20-23 °C (68-73.4 °F)
Boiling Point 234-237 °C (453.2-458.6 °F)
Flash Point 90-91 °C (194-195.8 °F)
Density 0.988 g/cm?3 at 25 °C
Poorly soluble in water; soluble
N in organic solvents like
Solubility

benzene, ethyl acetate,

acetone, and carbon disulfide.

Toxicological Data

The toxicological data for trans-anethole is summarized below. These values should be

considered relevant for Trans-Anethole-d3 in the context of risk assessment and safety

planning.

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Trans-Anethole-d3
https://pubchem.ncbi.nlm.nih.gov/compound/Trans-Anethole-d3
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3228733.htm
https://www.benchchem.com/product/b12365212?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12365212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Metric Value Species Route Source
LDso (Acute

2090 mg/kg Rat Oral
Oral)
LDso (Acute

3050 mg/kg Mouse Oral
Oral)
No-Observed-
Adverse-Effect 300 mg/kg/day Rat Oral
Level (NOAEL)
Lowest-
Observed- 175 mg/kg/da

S Rat Oral

Adverse-Effect
Level (LOAEL)

(maternal)

Key Toxicological Findings:

» Acute Toxicity: Trans-anethole has low acute toxicity via oral, dermal, and inhalation routes.

o Skin Sensitization: It may cause an allergic skin reaction.

o Carcinogenicity: Classified as a weak hepatocarcinogen in rats when administered at high

doses (1%) in the diet over a long period. It is suggested that this may be a secondary effect

due to cytotoxicity rather than genotoxicity.

o Genotoxicity:trans-Anethole is not considered genotoxic under the conditions of an in vivo

unscheduled DNA synthesis test.

o Target Organs: The liver is a primary target organ in repeated-dose toxicity studies.

Handling and Storage Protocols

Proper handling and storage are crucial to ensure safety and maintain the integrity of Trans-

Anethole-d3.

Personal Protective Equipment (PPE)
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The following diagram outlines the recommended PPE when handling Trans-Anethole-d3.
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Recommended Personal Protective Equipment

Use in a well-ventilated area.
Respirator may be needed for
large spills or poor ventilation.
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( )
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Chemidal Spill

Evacuate non-essential personnel.
Ensure adequate ventilation.

Seek Medical Attention

Wear appropriate PPE.

Absorb with inert material

(e.g., sand, Chemizorb®).

Collect in a suitable, closed
container for disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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